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Compound of Interest

Compound Name: Daminozide-d4

Cat. No.: B10855961

This guide provides comprehensive safety precautions and handling guidelines for
Daminozide-d4, tailored for researchers, scientists, and professionals in drug development. It
outlines the potential hazards, proper handling procedures, and emergency responses
associated with this compound.

Section 1: Chemical and Physical Properties

Daminozide-d4 is the deuterated form of Daminozide, a plant growth regulator.[1] While
primarily used as an internal standard for quantification, its structural similarity to Daminozide
warrants careful handling based on the toxicological profile of the parent compound.[1]

Table 1: Physical and Chemical Properties of Daminozide-d4
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Property Value Reference

) 4-(2,2-dimethylhydrazineyl)-4-
Chemical Name _ _ [1]
oxobutanoic-2,2,3,3-d4 acid

Synonyms Aminozide-d4 [1]
Molecular Formula CeHsDaN203 [1]
Molecular Weight 164.2 g/mol
Physical State Solid
White to off-white crystalline
Appearance .
solid
Melting Point 155 - 158 °C (311 - 316 °F)
Water Solubility 100 g/L
Log P (octanol/water) -1.5
_ >99% deuterated forms (d1-
Purity

d4)

Section 2: Hazard Identification and Toxicological
Data

Daminozide-d4 is classified as a hazardous substance. The primary hazards are skin and eye
irritation. It may also be harmful if swallowed or inhaled.

Table 2: Toxicological Data for Daminozide (Unlabelled)

Test Species Route Value Reference
LD50 Rat Oral 8,400 mg/kg

LD50 Mouse Oral 6,300 mg/kg

LD50 Rabbit Dermal > 5,000 mg/kg

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.caymanchem.com/product/39264/daminozide-d4
https://www.caymanchem.com/product/39264/daminozide-d4
https://www.caymanchem.com/product/39264/daminozide-d4
https://www.benchchem.com/product/b10855961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Potential Health Effects:

Eye Contact: Causes serious eye irritation.

Skin Contact: May be harmful if absorbed through the skin and causes skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Carcinogenicity: There is no component of this product present at levels greater than or equal
to 0.1% that is identified as a probable, possible or confirmed human carcinogen by IARC or
ACGIH. However, the parent compound, Daminozide, is suspected of causing cancer.

Section 3: Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of Daminozide-d4.

Handling:

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use in a well-ventilated area, preferably in a laboratory fume hood.

Wear appropriate personal protective equipment (PPE).

Storage:

e Store at -20°C for long-term stability.

» Keep the container tightly closed in a dry and well-ventilated place.

e The product is stable for at least four years when stored correctly.

Section 4: Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling Daminozide-d4.

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Specification Reference
Safety glasses with Conforming to NIOSH
Eyes/Face side-shields or (US) or EN 166 (EU)
goggles. standards.
Chemical-resistant Dispose of
Skin gloves (e.g., nitrile contaminated gloves
rubber). after use.
Laboratory coat or To prevent skin
Body

impervious clothing.

exposure.

Air-purifying respirator
Resnirat with appropriate
espirator
P Y cartridges or a

supplied-air respirator.

Use if engineering
controls are
insufficient or as a
backup. Respirators
must be approved
under standards such
as NIOSH (US).

Section 5: First-Aid Measures

In case of exposure, immediate action is required.

Table 4: First-Aid Procedures for Daminozide-d4 Exposure
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Exposure Route First-Aid Procedure Reference

Immediately flush eyes with

plenty of water for at least 15

minutes. Remove contact
Eye Contact )

lenses if present and easy to

do. Continue rinsing. Seek

medical attention.

Wash off with soap and plenty
) of water. Remove
Skin Contact ) )
contaminated clothing. Seek

medical attention.

Move the person into fresh air.

If not breathing, give artificial

Inhalation
respiration. Seek medical
attention.
Do NOT induce vomiting.
Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water. Seek

medical attention.

Section 6: Accidental Release Measures

In the event of a spill, follow these procedures:

o Personal Precautions: Wear appropriate PPE, including respiratory protection. Avoid
breathing dust. Ensure adequate ventilation.

e Environmental Precautions: Prevent the product from entering drains.

o Cleanup: Pick up and arrange disposal without creating dust. Keep in suitable, closed
containers for disposal.

Section 7: Experimental Protocols Overview
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While specific experimental protocols for the safety assessment of Daminozide-d4 are not
publicly available, the toxicological data presented in Section 2 are typically derived from
standardized tests conducted under Good Laboratory Practice (GLP). These include:

o Acute Oral Toxicity (LD50): This study, often following OECD Guideline 420, 423, or 425,
involves administering the substance to fasted animals (commonly rats) in a single dose. The
animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The
LD50, the dose that is lethal to 50% of the test population, is then calculated.

o Acute Dermal Toxicity (LD50): Following guidelines such as OECD Guideline 402, the
substance is applied to the shaved skin of an animal (often rabbits or rats) for 24 hours. The
animals are observed for toxic effects and mortality to determine the dermal LD50.

 Skin Irritation/Corrosion: Based on protocols like OECD Guideline 404, a small amount of the
substance is applied to the skin of a test animal (usually a rabbit). The site is observed for
signs of erythema (redness) and edema (swelling) over a period of time to assess the level
of irritation.

o Eye Irritation/Corrosion: This test, often following OECD Guideline 405, involves applying the
substance to one eye of an animal (typically a rabbit). The eye is then examined for effects
on the cornea, iris, and conjunctiva to determine the irritation potential.

Section 8: Visualizations

The following diagrams illustrate key safety workflows and decision-making processes for
handling Daminozide-d4.
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Start: Prepare for Handling Daminozide-d4
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Continue Experiment Follow Spill Cleanup Protocol

Decontaminate Work Area

v
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i

End
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Caption: General Laboratory Workflow for Handling Daminozide-d4.
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Route of Exposure?

Skin Eye Inhalation Ingestion

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and water. Flush with water for 15 mins. Move to fresh air. Rinse mouth with water.
Remove contaminated clothing. Remove contact lenses. Provide artificial respiration if needed. Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Tree for Daminozide-d4 Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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